Cas no 68151-26-8 (Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)-)

Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)- structure
68151-26-8 structure
Product Name:Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)-
CAS No:68151-26-8
MF:C15H18O2
MW:230.302781875823
CID:520019
Update Time:2024-03-01

Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)- Chemical and Physical Properties

Names and Identifiers

    • Azuleno[4,5-b]furan-2(3H)-one,3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)-
    • Azuleno[4,5-b]furan-2(3H)-one,3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, [3aS-(3aa,6aa,9aa,9bb)]-
    • Isodehydrocostus lactone
    • Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)-
    • Inchi: 1S/C15H18O2/c1-8-4-7-12-10(3)15(16)17-14(12)13-9(2)5-6-11(8)13/h5,11-14H,1,3-4,6-7H2,2H3/t11-,12-,13-,14-/m0/s1
    • InChI Key: HOKNRQOXIXGZDY-XUXIUFHCSA-N
    • SMILES: O1C(=O)C(=C)[C@]2([H])CCC(=C)[C@@]3([H])[C@@]([H])([C@@]12[H])C(C)=CC3

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • XLogP3: 2.406

Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)- Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Iodine Solvents: Benzene ;  2 h, reflux
Reference
Molecular Iodine as an Optimal Catalyst of Alkene Migration in Sesquiterpene Lactones to a Hindered endo-Position
Semakov, A. V.; et al, Russian Journal of General Chemistry, 2022, 92(8), 1392-1400

Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)- Raw materials

Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)- Preparation Products

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